Cas no 65037-75-4 (2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile)

• Product Name: 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile
• CAS No: 65037-75-4
• MF: C₁₃H₉N₃
• MW: 207.230662107468
• MDL: MFCD01232331
• CID: 1115420
• PubChem ID: 683191
• Update Time: 2025-10-30

2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-indol-3-yl)methylene]-Propanedinitrile
• STK742488
• SMR000290382
• [(1-methylindol-3-yl)methylene]methane-1,1-dicarbonitrile
• 1-CYANO-2-(1-METHYL-1H-INDOL-3-YL)VINYL CYANIDE
• AKOS000645121
• MLS000764777
• 2-[(1-methyl-1H-indol-3-yl)methylidene]propanedinitrile
• G35616
• 2-[(1-methyl-1H-indol-3-yl)methylene]malononitrile
• 65037-75-4
• HMS2694L03
• CHEMBL1576852
• CS-0245692
• [(1-methyl-1H-indol-3-yl)methylidene]propanedinitrile
• HMS1694J15
• SCHEMBL19250040
• [(1-methyl-1H-indol-3-yl)methylene]malononitrile
• EN300-30922
• 2-[(1-methylindol-3-yl)methylidene]propanedinitrile
• 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile

• MDL： MFCD01232331
• Inchi： 1S/C13H9N3/c1-16-9-11(6-10(7-14)8-15)12-4-2-3-5-13(12)16/h2-6,9H,1H3
• InChI Key： ZVHTWMGONKMROW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(/C=C(\C#N)/C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 207.079647300g/mol
• Monoisotopic Mass: 207.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile

Comprehensive Overview of 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile (CAS No. 65037-75-4)

2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile, with the CAS number 65037-75-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and synthetic chemistry. This compound, often referred to by its systematic name, features a unique molecular structure combining an indole moiety with a propanedinitrile group. Its distinct properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential applications in drug development and advanced materials.

The growing interest in 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile can be attributed to its versatility in chemical reactions. Researchers have explored its role in heterocyclic chemistry, where it serves as a building block for creating compounds with enhanced biological activity. For instance, its indole core is a common motif in many natural products and pharmaceuticals, making derivatives of this compound highly sought after for medicinal chemistry studies. Additionally, the propanedinitrile group offers reactive sites that can be further functionalized, enabling the creation of diverse molecular architectures.

In recent years, the demand for CAS 65037-75-4 has increased due to its potential applications in organic electronics and photovoltaic materials. The compound's ability to absorb and emit light at specific wavelengths makes it a candidate for use in OLEDs (organic light-emitting diodes) and other optoelectronic devices. This aligns with the current trend toward sustainable and energy-efficient technologies, a topic that resonates strongly with both researchers and environmentally conscious consumers.

Another area where 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile shows promise is in the development of fluorescent probes for biological imaging. Its structural features allow it to interact with specific cellular components, making it useful for tracking biochemical processes in real time. This application is particularly relevant given the rising interest in precision medicine and diagnostic tools, which rely heavily on advanced imaging techniques.

From a synthetic perspective, the compound's stability and reactivity make it an attractive choice for multicomponent reactions, a popular methodology in modern organic synthesis. These reactions enable the efficient construction of complex molecules from simpler precursors, reducing waste and improving overall sustainability—a key concern in today's chemical industry. As such, CAS 65037-75-4 is often highlighted in discussions about green chemistry and atom economy.

For those searching for 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile suppliers or CAS 65037-75-4 price, it's important to note that the compound is typically available through specialized chemical distributors. Its niche applications mean that pricing and availability can vary, so researchers are advised to consult multiple sources. Additionally, questions about synthesis methods for 65037-75-4 or safety data sheets are common among laboratory professionals, underscoring the need for accurate and accessible technical information.

In summary, 2-(1-methyl-1H-indol-3-yl)methylidenepropanedinitrile (CAS No. 65037-75-4) is a compound of significant scientific and industrial interest. Its unique structure and multifaceted applications position it at the intersection of several cutting-edge research areas, from drug discovery to renewable energy technologies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the advancement of chemistry and materials science.